
n-Heptyl β-D-thioglucoside inhibitory potency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

n-Heptyl β-D-thioglucoside at a Glance

n-Heptyl β-D-thioglucoside (HTG) is a non-ionic detergent frequently used in membrane biochemistry for

the solubilization and reconstitution of membrane proteins without denaturing them [1] [2]. Its key

characteristics are summarized below.

Property Details

Chemical Formula C₁₃H₂₆O₅S [1] [2]

Molecular Weight 294.41 g/mol [1] [2]

CAS Number 85618-20-8 [1] [3]

Critical Micelle Concentration
(CMC)

30 mM [1] [2]

Key Feature Resistance to degradation by β-glycosidase enzymes [1]

Primary Application Solubilizing membrane proteins while maintaining their biological
activity [1] [4]

Comparison with Other Common Detergents
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The table below compares the basic properties of n-Heptyl β-D-thioglucoside with other detergents

mentioned in the search results. This can help in making an initial selection based on physical and chemical

parameters.

Detergent Type CMC Key Features / Applications

n-Heptyl β-D-
thioglucoside

Non-
ionic

30 mM [1] Stable against β-glycosidase; good for
solubilization at low temperatures [1].

n-Octyl-β-D-
glucoside (OG)

Non-
ionic

Information not
covered in search

results

Commonly used but can be degraded by β-
glycosidase [1].

deoxy-BIGCHAP Non-

ionic

1.4 mM [1] High CMC allows for easy removal by

dialysis; used for extracting opioid receptors
[1].

CHAPS / CHAPSO Non-
ionic

Information not
covered in search

results

Zwitterionic detergents; listed as
alternatives that avoid problems of older

detergents [1].

Experimental Considerations and Workflow

The search results do not contain a direct head-to-head comparison of the performance of n-Heptyl β-D-

thioglucoside versus other detergents in stabilizing a wide range of proteins. However, they do provide

evidence of its successful use in specific, high-level research applications, which validates its utility.

Evidence from Protein Crystallography: n-Heptyl β-D-thioglucoside has been successfully used in
the crystallization and structural determination of the Ferredoxin-NADP(H) Reductase from

*Rhodobacter capsulatus*. The study showed that three molecules of the detergent bound to the
protein, contributing to the stability required to solve its structure at a high resolution of 1.68 Å [4].

This demonstrates its effectiveness in a demanding application.
General Workflow for Detergent Screening: The process of finding the right detergent for a specific

membrane protein is empirical. The following workflow, based on the requirements outlined in the
search results, visualizes a typical screening strategy [1].
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Start: Membrane Protein Study

Define Critical Criteria
(e.g., No protein denaturation,
No UV absorption, Non-ionic)

Goal: Solubilized & Active Protein

Select Detergent Candidates
(e.g., n-Heptyl-β-D-thioglucoside,
n-Octyl-β-D-glucoside, CHAPS)

Evaluate Key Parameters
(CMC, Solubility at 4°C, Micelle Size, Cost)

Perform Small-Scale Trials
(Solubilization efficiency, Activity assays)

Optimize & Scale Up

Click to download full resolution via product page

Key Selection Criteria: When screening detergents, researchers should consider the following

criteria, which are noted as essential for isolating functional membrane proteins [1]:
Sufficient solubilization power without denaturing the protein.

No interference with the protein's biological activity.
High CMC for easy removal via dilution or dialysis.

Good solubility and no precipitation at 4°C.
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No UV absorption that would interfere with protein analysis.

The "Inhibitory Potency" of Thioglycosides

It is important to clarify that the search results for n-Heptyl β-D-thioglucoside do not discuss its use as a

deliberate inhibitor of protein function. Its primary role is as a solubilizing agent.

However, one source explores a different class of compounds—thioglycosides—for their specific inhibitory

potency against sodium-glucose cotransporters (SGLT1 and SGLT2) as a potential diabetes treatment [5].

While n-Heptyl β-D-thioglucoside is a thioglycoside, the study highlights other synthetic variants (e.g.,

Phenyl-1'-thio-β-D-glucopyranoside) that showed strong, competitive inhibition of these transporters [5].

This suggests that the thioglycoside structure has biological relevance, but the inhibitory effect is highly

dependent on the specific aglycone (non-sugar) group attached.

Key Takeaways and Further Steps

For Membrane Protein Solubilization: n-Heptyl β-D-thioglucoside is a well-characterized, non-ionic
detergent with a high CMC and notable stability against enzymatic degradation, making it a strong

candidate for your initial screening panel [1].
For Specific Inhibitory Action: The search results do not confirm n-Heptyl β-D-thioglucoside as a

potent inhibitor. If your project targets specific proteins like SGLT, other specialized thioglycosides
may be more relevant [5].

Next Steps: Since the optimal detergent is protein-dependent, you will likely need to conduct your
own experimental trials. Supplier screening kits, like the one mentioned by Dojindo, can be a practical

resource for this purpose [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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